Cas no 1307820-14-9 (3-{5-[(3-Methylpiperidin-1-yl)methyl]thiophen-3-yl}prop-2-yn-1-ol)

• Product Name: 3-{5-[(3-Methylpiperidin-1-yl)methyl]thiophen-3-yl}prop-2-yn-1-ol
• CAS No: 1307820-14-9
• MF: C₁₄H₁₉NOS
• MW: 249.371762514114
• CID: 5793110
• PubChem ID: 61742892
• Update Time: 2025-06-07

3-{5-[(3-Methylpiperidin-1-yl)methyl]thiophen-3-yl}prop-2-yn-1-ol Chemical and Physical Properties

Names and Identifiers

• AKOS011013075
• 1307820-14-9
• EN300-844574
• 3-{5-[(3-methylpiperidin-1-yl)methyl]thiophen-3-yl}prop-2-yn-1-ol
• 3-{5-[(3-Methylpiperidin-1-yl)methyl]thiophen-3-yl}prop-2-yn-1-ol

• Inchi： 1S/C14H19NOS/c1-12-4-2-6-15(9-12)10-14-8-13(11-17-14)5-3-7-16/h8,11-12,16H,2,4,6-7,9-10H2,1H3
• InChI Key： CHIFYIDEVCDWFH-UHFFFAOYSA-N
• SMILES： S1C=C(C#CCO)C=C1CN1CCCC(C)C1

Computed Properties

• Exact Mass: 249.11873540g/mol
• Monoisotopic Mass: 249.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 51.7Ų

Additional information on 3-{5-[(3-Methylpiperidin-1-yl)methyl]thiophen-3-yl}prop-2-yn-1-ol

Introduction to 3-{5-[(3-Methylpiperidin-1-yl)methyl]thiophen-3-yl}prop-2-yn-1-ol (CAS No. 1307820-14-9)

3-{5-[(3-Methylpiperidin-1-yl)methyl]thiophen-3-yl}prop-2-yn-1-ol, with the CAS number 1307820-14-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of heterocyclic compounds and is characterized by its unique structural features, including a thiophene ring and a propargyl alcohol moiety. The presence of these functional groups imparts specific chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The molecular structure of 3-{5-[(3-Methylpiperidin-1-yl)methyl]thiophen-3-yl}prop-2-yn-1-ol is particularly noteworthy due to its potential for modulating biological pathways. The thiophene ring, a five-membered heterocyclic aromatic ring containing sulfur, is known for its stability and ability to form strong π-stacking interactions. This property makes it an attractive scaffold for designing molecules with enhanced bioavailability and receptor binding affinity. Additionally, the propargyl alcohol group provides a versatile handle for further chemical modifications, enabling the synthesis of derivatives with tailored pharmacological profiles.

Recent studies have highlighted the therapeutic potential of 3-{5-[(3-Methylpiperidin-1-yl)methyl]thiophen-3-yl}prop-2-yn-1-ol. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a promising lead compound for the development of new treatments for inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 3-{5-[(3-Methylpiperidin-1-yl)methyl]thiophen-3-yl}prop-2-yn-1-ol has also been investigated for its potential as an antiviral agent. A study published in Antiviral Research demonstrated that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronaviruses. The mechanism of action involves interfering with viral entry into host cells and disrupting viral RNA synthesis. These findings open up new avenues for developing broad-spectrum antiviral therapies.

In addition to its direct biological activities, 3-{5-[(3-Methylpiperidin-1-y)methyl]thiophen-3-yl}prop-2-yn-1-ol serves as an important intermediate in the synthesis of more complex molecules. Its reactivity and functional group diversity make it a valuable building block in combinatorial chemistry approaches, where it can be used to generate libraries of compounds for high-throughput screening. This application is particularly relevant in the early stages of drug discovery, where large numbers of compounds are tested to identify hits with desired biological activities.

The synthesis of 3-{5-[(3-Methylpiperidin-1-y)methyl]thiophen-3-yl}prop-2-yn-1-ol typically involves multi-step processes that include the formation of the thiophene ring, introduction of the piperidine moiety, and functionalization of the propargyl alcohol group. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. For example, palladium-catalyzed cross-coupling reactions have been successfully employed to construct the thiophene-piperidine framework, while copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC) reactions have been used to introduce the propargyl alcohol functionality.

The safety profile of 3-{5-[(3-Methylpiperidin-1-y)methyl]thiophen-3-yl}prop-2-yn-1-ol is another critical aspect that has been extensively studied. Toxicity assessments conducted in vitro and in vivo have shown that this compound exhibits low cytotoxicity at therapeutic concentrations. However, as with any new chemical entity (NCE), thorough safety evaluations are essential before advancing to clinical trials. Preclinical studies are ongoing to evaluate its pharmacokinetic properties, such as absorption, distribution, metabolism, excretion (ADME), and potential drug-drug interactions.

In conclusion, 3-{5-[(3-Methylpiperidin-1-y)methyl]thiophen-3-yl}prop-2-yn-1-ol (CAS No. 1307820-14-9) represents a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable safety profile make it an attractive candidate for further development into therapeutic agents for various diseases. Ongoing research continues to explore its full potential and optimize its properties for clinical use.